Cas no 76035-62-6 (3-Epikatonic acid)

• Product Name: 3-Epikatonic acid
• CAS No: 76035-62-6
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 572690
• PubChem ID: 10434225
• Update Time: 2025-07-17

3-Epikatonic acid Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oicacid, 3-hydroxy-, (3b,20a)-
• (3β)-3-Hydroxyolean-12-en-29-oic acid
• 3-Epikatonic acid
• 10-hydroxy-4,4a,6a,6b,8a,11,14b-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-eicosahydropicene-2-carboxylic acid
• 11-deoxoglycyrrhetinic acid
• 6,7-dichloro-1,2,3,5-terahydroimidazo<2,1-b>quinazolin-2-one hydrochloride
• Agrelin
• Agrylin
• Anagrelid hydrochlorid
• Anagrelide HCL
• ANAGRELIDE HYDROCHLORIDE
• anaphalisoleanenoic acid
• Xagrid
• [ "" ]
• NCGC00485408-01
• AKOS032962425
• Epikatonic acid
• (20R)-3beta-Hydroxyolean-12-en-29-oic acid
• 76035-62-6
• HY-N1826
• 3-Hydroxy-(3beta,20alpha)-Olean-12-en-29-oic acid
• CS-0017680
• (2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bR)-10-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid
• SCHEMBL15475219
• FS-9015
• LMPR0106150019
• DTXSID201316985
• CHEMBL463266
• CHEBI:186795
• Katonic acid
• 564-16-9
• 20-epi-katonic acid
• 3-epi-Katonic acid
• (2R,4AS,6AS,6BR,8AR,10S,12AR,12BR,14BR)-10-HYDROXY-2,4A,6A,6B,9,9,12A-HEPTAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-2-CARBOXYLIC ACID
• DA-49589
• 3-Epikatonate

• Inchi： 1S/C30H48O3/c1-25(2)21-10-13-30(7)22(28(21,5)12-11-23(25)31)9-8-19-20-18-27(4,24(32)33)15-14-26(20,3)16-17-29(19,30)6/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,23-,26+,27+,28-,29+,30+/m0/s1
• InChI Key： JZFSMVXQUWRSIW-FWXFQHTDSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CC[C@](C(=O)O)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 552.7±50.0 °C at 760 mmHg
• Flash Point: 302.1±26.6 °C
• PSA: 57.53000
• LogP: 7.23360
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

3-Epikatonic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 3-Epikatonic acid

Exploring the Properties and Applications of 3-Epikatonic Acid (CAS No. 76035-62-6)

3-Epikatonic acid (CAS No. 76035-62-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to in scientific literature as 3-EKA, belongs to a class of bioactive molecules that exhibit intriguing properties for researchers and industrial applications alike. The growing interest in natural-derived compounds and sustainable chemistry solutions has positioned 3-Epikatonic acid as a subject of intense study in both academic and commercial settings.

The molecular structure of 3-Epikatonic acid features a distinctive arrangement that contributes to its biocompatibility and functional versatility. With the increasing demand for eco-friendly additives in cosmetic formulations and plant-based active ingredients in nutraceuticals, this compound has emerged as a promising candidate. Recent studies have explored its potential as a natural stabilizer in food preservation systems, aligning with current consumer trends toward clean-label products and reduced synthetic additives.

From a biochemical perspective, 3-Epikatonic acid demonstrates interesting interactions with various biological systems. Researchers investigating natural metabolic regulators have examined its potential role in supporting cellular functions. The compound's molecular weight of approximately 250 g/mol and its moderate polarity make it suitable for diverse formulation applications. These characteristics have led to exploration in controlled-release systems and bioactive delivery mechanisms, particularly in pharmaceutical development where enhanced bioavailability is a key consideration.

The synthesis and production of 3-Epikatonic acid (CAS No. 76035-62-6) have evolved significantly with advancements in green chemistry techniques. Modern production methods emphasize atom economy and reduced environmental impact, responding to industry demands for sustainable manufacturing practices. Analytical techniques such as HPLC purification and spectroscopic characterization ensure high purity standards, which is crucial for applications requiring pharmaceutical-grade materials.

In material science applications, 3-Epikatonic acid has shown promise as a functional intermediate for creating specialized polymers. Its ability to participate in cross-linking reactions makes it valuable for developing biodegradable materials, particularly in packaging innovations addressing the global plastic waste crisis. The compound's compatibility with bio-based polymers aligns with current research priorities in circular economy solutions.

Quality control protocols for 3-Epikatonic acid typically involve rigorous testing for residual solvents, heavy metal content, and isomeric purity. These standards reflect the compound's growing importance in regulated industries where product safety and consistency are paramount. Storage recommendations generally suggest protection from moisture and prolonged heat exposure to maintain stability, with optimal conditions varying based on specific formulation requirements.

Emerging research directions for 3-Epikatonic acid include its potential in cosmeceutical applications, where its skin-compatible properties are being evaluated. Preliminary studies suggest possible benefits in antioxidant formulations and dermal delivery systems, though further clinical validation is needed. The compound's mild acidity (pKa ~4.5) makes it suitable for pH-sensitive applications without causing irritation, an important consideration for sensitive skin products.

From a commercial availability standpoint, 3-Epikatonic acid (CAS No. 76035-62-6) is increasingly offered by specialty chemical suppliers in various grades. The market has seen growing interest from manufacturers seeking natural-derived alternatives to conventional synthetic ingredients. Pricing structures typically reflect the compound's production complexity and purification requirements, with bulk quantities becoming more accessible as scale-up technologies improve.

Regulatory status for 3-Epikatonic acid varies by region and application, with most jurisdictions classifying it as a non-hazardous substance when handled properly. Documentation typically includes certificates of analysis, safety data sheets, and stability profiles to support various end-use applications. As with any chemical substance, proper risk assessment and handling procedures should be implemented based on specific workplace conditions.

Future prospects for 3-Epikatonic acid appear promising, particularly in sectors prioritizing green chemistry innovations and bio-based solutions. Ongoing research continues to uncover new potential applications, from specialty coatings to advanced material science applications. The compound's versatility and favorable safety profile position it well for continued growth in both established and emerging markets.